Cycloheptafurans
Cycloheptafurans are a class of cyclic compounds characterized by the presence of seven-membered carbon rings, known as heptafurans. These molecules have garnered attention for their unique structural features and potential applications in various fields, including medicinal chemistry. The heptafuran structure is particularly interesting due to its aromaticity and potential stability, which can influence their chemical reactivity and physical properties.
In the pharmaceutical industry, cycloheptafurans may serve as precursors or intermediates for synthesizing more complex molecules with therapeutic value. Their ability to form specific conformations and their potential to interact with biological targets make them promising candidates for drug design. Additionally, these compounds have shown promise in materials science applications due to their robustness and thermal stability.
Further research is ongoing to explore the full spectrum of cycloheptafurans' properties and applications, making this an exciting area of study in organic chemistry.

Structure | Chemical Name | CAS | MF |
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5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one | 99909-62-3 | C14H14O4 |
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opt. inakt. Pallesconsin E | 56881-47-1 | C15H16O |
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pallescencin F | 56881-48-2 | C15H18O |
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Pallescensin G | 56881-49-3 | C15H18O |
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Spiniferin 2 | 59806-74-5 | C15H16O |
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2H-CYCLOHEPTA(B)FURAN-2-ONE | 4481-35-0 | C9H6O2 |
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6H-Cyclohepta[c]furan-6-one, 4,7-dihydroxy- | 1621390-52-0 | C9H6O4 |
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